Cas no 1822593-97-4 (Methyl 2-amino-2-[3-(propan-2-yl)phenyl]acetate)

• Product Name: Methyl 2-amino-2-[3-(propan-2-yl)phenyl]acetate
• CAS No: 1822593-97-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5576106
• PubChem ID: 20824071
• Update Time: 2025-05-21

Methyl 2-amino-2-[3-(propan-2-yl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• 1822593-97-4
• EN300-1854337
• methyl 2-amino-2-[3-(propan-2-yl)phenyl]acetate
• Benzeneacetic acid, α-amino-3-(1-methylethyl)-, methyl ester
• Methyl 2-amino-2-[3-(propan-2-yl)phenyl]acetate

• Inchi： 1S/C12H17NO2/c1-8(2)9-5-4-6-10(7-9)11(13)12(14)15-3/h4-8,11H,13H2,1-3H3
• InChI Key： VEAATCAYGCRQJX-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1=CC=CC(=C1)C(C)C)N)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 275.6±25.0 °C(Predicted)
• pka: 6.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-2-[3-(propan-2-yl)phenyl]acetate

Methyl 2-amino-2-[3-(propan-2-yl)phenyl]acetate: A Comprehensive Overview

Methyl 2-amino-2-[3-(propan-2-yl)phenyl]acetate, also known by its CAS registry number CAS No. 1822593-97-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis.

The molecular structure of Methyl 2-amino-2-[3-(propan-2-yl)phenyl]acetate comprises a methyl group attached to an amino-substituted acetate moiety, which is further connected to a phenyl ring substituted with a propan-2-yl group at the third position. This arrangement imparts the compound with a combination of functional groups that can participate in various chemical reactions, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of compounds like Methyl 2-amino-2-[3-(propan-2-yl)phenyl]acetate in the development of bioactive molecules. For instance, researchers have explored its potential as a precursor for synthesizing biologically active agents, such as kinase inhibitors and other therapeutic agents. The presence of the amino group and the phenyl ring with a propan-2-yl substituent provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

In terms of synthesis, Methyl 2-amino-2-[3-(propan-2-yl)phenyl]acetate can be prepared through various routes, including nucleophilic acyl substitution and coupling reactions. The choice of synthetic methodology depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions, such as temperature, solvent, and catalyst selection, has been shown to significantly influence the yield and quality of the compound.

The physicochemical properties of Methyl 2-amino-2-[3-(propan-2-yl)phenyl]acetate have been characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies provide insights into its molecular conformation, stability, and solubility characteristics, which are critical for its application in various chemical processes.

From an environmental standpoint, understanding the degradation pathways and ecological impact of Methyl 2-amino-2-[3-(propan-2-yl)phenyl]acetate is essential for its safe handling and disposal. Recent research has focused on assessing its biodegradability under different environmental conditions, with findings suggesting that it undergoes microbial degradation under aerobic conditions.

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